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Compound of Interest

Compound Name: 2,3-Dichloro-6-nitrobenzoic acid

CAS No.: 13300-62-4

Cat. No.: B1629732

Get Quote

Executive Summary & Core Directive
Do not dispose of 2,3-Dichloro-6-nitrobenzoic acid down the drain. Due to the presence of

halogen atoms (Chlorine) and a nitro group on the benzene ring, this compound is classified as

Halogenated Organic Waste.[1][2][3][4][5] While it is an acid, standard neutralization-and-flush

protocols are prohibited because the halogenated organic backbone persists and poses

environmental toxicity risks.[1][2][4][5]

Disposal Method: High-temperature incineration at an EPA-permitted hazardous waste facility.

[1][2][3][4][5] CAS Number: 13300-62-4 (Verify specific isomer on container label; isomers

vary).[1][2][3][4][5]

Hazard Identification & Risk Assessment
Before initiating disposal, you must understand why specific protocols are in place.[3] This

compound combines the corrosivity of a strong organic acid with the environmental persistence

of a halogenated aromatic.[2][5]
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Hazard Category Risk Description Operational Implication

Corrosivity

Strong organic acid (Estimated

pKa < 2.0 due to ortho-nitro

effect).[1][2][3][4][5]

Incompatible with

Bases/Oxidizers. Mixing with

bleach (NaOCl) can generate

toxic chloramine or chlorine

gas.[1][3]

Health

Causes severe skin burns and

eye damage (H314/H319).[1]

[3]

PPE Mandatory: Nitrile gloves

(double-gloved

recommended), safety

goggles, and lab coat.[1][2][3]

[5]

Environmental
Halogenated organic

compound.[2][3]

Zero Discharge: Illegal to

discharge into municipal sewer

systems (POTW).[3]

Decision Logic for Disposal (Workflow)
The following decision tree illustrates the autonomous logic required to determine the correct

waste stream based on the physical state of the material.
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2,3-Dichloro-6-nitrobenzoic acid
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Segregate into Glass/HDPE Jar

 Pack & Label

Identify Solvent Base

Aqueous Solution

 Water Based

Organic Solvent

 DCM, EtOAc, etc.

Protocol B: Halogenated Solvent Waste
(Red Can/Carboy)

 Do NOT Flush
Collect as Halo Waste  Collect as Halo Waste
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Figure 1: Decision tree for selecting the appropriate waste stream.[5] Note that both aqueous

and organic solutions ultimately route to Halogenated Waste streams due to the solute's

chemistry.[1][2][3][5]

Step-by-Step Disposal Protocols
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Protocol A: Solid Waste (Pure Reagent or Contaminated
Solids)
Applicability: Expired chemicals, synthesis byproducts, or contaminated spill debris.[3][5]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or clear glass jar

with a screw-top lid.[1][2][3][4][5]

Why? HDPE is resistant to organic acids.[2] Avoid metal containers which may corrode.[2]

Segregation: Place the solid material directly into the container.

Self-Validation: Ensure the container is dry before adding solids to prevent exothermic

hydrolysis or dissolution heat.[2][3]

Labeling: Attach a hazardous waste label immediately.

Constituents: "2,3-Dichloro-6-nitrobenzoic acid, solid."[1][2][3][4][5]

Hazard Checkbox: Mark "Corrosive" and "Toxic."[2][3]

Secondary Containment: Store the sealed container in a secondary plastic tray until pickup.

Protocol B: Liquid Waste (Solutions)
Applicability: Mother liquors, reaction mixtures, or dissolved waste.[3]

pH Verification (The "Self-Validating" Step):

Before adding to a central waste carboy, test the pH of your solution using a pH strip.

Critical: If the solution is highly acidic (pH < 2), do not mix with waste streams containing

cyanides, sulfides, or strong bases.[1][3][5] This prevents the generation of HCN/H2S gas

or violent exotherms.[2][3]

Stream Selection:

Pour into the Halogenated Waste carboy.
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Note: Even if dissolved in water, the presence of the chlorinated ring mandates this

classification over "Aqueous Acid Waste."[2][5]

Log Entry: Record the volume and concentration on the waste tag attached to the carboy.

Spill Management & Emergency Response
Scenario: You have dropped a 10g bottle of solid 2,3-Dichloro-6-nitrobenzoic acid on the

floor.

Isolate: Evacuate the immediate area (3-meter radius) and alert nearby personnel.

PPE Up: Wear safety goggles, lab coat, and double nitrile gloves.[2][3] Use a dust mask

(N95) if powder is fine/aerosolized.[5]

Containment (Dry Spill):

Do not wet the spill.[2] Water spreads the contamination.[2]

Gently sweep the solid using a dustpan and brush into a hazardous waste bag or jar.[2]

Decontamination:

Once the bulk solid is removed, wet a paper towel with a dilute Sodium Bicarbonate (5%)

solution.[1][2][5]

Wipe the surface.[2][6] You may see slight bubbling (neutralization).[3][5]

Self-Validation: Wipe again with a pH strip; the surface should be neutral (pH 6-8).[1][2][5]

Disposal of Debris: Place all paper towels, gloves, and scoop residue into the solid waste

container (Protocol A).

References & Regulatory Grounding[3][5][7]
CymitQuimica. (2025).[2][3][7][8][9][10][11] 2,3-Dichloro-6-nitrobenzoic acid Product Data

& CAS 13300-62-4.[1][2][4][5][12] Retrieved from [1][5]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.chemicalbook.com/article/reactivity-and-polarity-of-3-nitrobenzoic-acid.htm
https://en.wikipedia.org/wiki/3-Nitrobenzoic_acid
https://www.benchchem.com/product/b1629732/docs?utm_src=pdf-body#proper-disposal-procedures-2-3-dichloro-6-nitrobenzoic-acid
https://www.chemicalbook.com/article/reactivity-and-polarity-of-3-nitrobenzoic-acid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/6951
https://en.wikipedia.org/wiki/3-Nitrobenzoic_acid
https://www.chemicalbook.com/article/reactivity-and-polarity-of-3-nitrobenzoic-acid.htm
https://www.chemicalbook.com/article/reactivity-and-polarity-of-3-nitrobenzoic-acid.htm
https://www.chemicalbook.com/article/reactivity-and-polarity-of-3-nitrobenzoic-acid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-3-nitrobenzoic-acid
https://www.chemicalbook.com/article/reactivity-and-polarity-of-3-nitrobenzoic-acid.htm
https://en.wikipedia.org/wiki/3-Nitrobenzoic_acid
https://www.chemicalbook.com/article/reactivity-and-polarity-of-3-nitrobenzoic-acid.htm
https://www.fishersci.com/store/msds?partNumber=AC161480250&productDescription=2-CHLORO-3-NITROBENZOIC+A+25GR&vendorId=VN00032119&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/6951
https://en.wikipedia.org/wiki/3-Nitrobenzoic_acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-3-nitrobenzoic-acid
https://www.chemicalbook.com/article/reactivity-and-polarity-of-3-nitrobenzoic-acid.htm
https://en.wikipedia.org/wiki/3-Nitrobenzoic_acid
https://www.chemicalbook.com/article/reactivity-and-polarity-of-3-nitrobenzoic-acid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/6951
https://www.fishersci.com/store/msds?partNumber=AC161480250&productDescription=2-CHLORO-3-NITROBENZOIC+A+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL17059~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2001:37:40~~2-Chloro-6-nitrobenzoic%20acid~~
https://www.chemicalbook.com/msds/2-3-dichloro-6-nitroaniline.pdf
https://www.tcichemicals.com/BE/en/sds/D5173_EU_6N.pdf
https://www.benchchem.com/product/b1629732/docs?utm_src=pdf-body#proper-disposal-procedures-2-3-dichloro-6-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-3-nitrobenzoic-acid
https://www.chemicalbook.com/article/reactivity-and-polarity-of-3-nitrobenzoic-acid.htm
https://www.bldpharm.com/products/75618-41-6.html
https://en.wikipedia.org/wiki/3-Nitrobenzoic_acid
https://cymitquimica.com/products/IN-DA0011IR/13300-62-4/23-dichloro-6-nitrobenzoic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dichloro-3-nitrobenzoic-acid
https://en.wikipedia.org/wiki/3-Nitrobenzoic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


U.S. Environmental Protection Agency (EPA). (2025).[2][3] Defining Hazardous Waste:

Listed, Characteristic and Mixed Radiological Wastes. Retrieved from

PubChem. (2025).[2][3] 2,6-Dichloro-3-nitrobenzoic acid Compound Summary (Isomer

Reference). Retrieved from [1][5]

Cornell University EHS. (2025). Management Procedures for Specific Waste Types

(Halogenated Organics). Retrieved from

Disclaimer: This guide is for educational purposes for trained scientific personnel. Always

consult your institution's specific Chemical Hygiene Plan (CHP) and local environmental

regulations before disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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